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Compound of Interest

Compound Name: Hydrocinnamic-2,2-D2 acid

Cat. No.: B096243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hydrocinnamic-2,2-D2 acid, a

deuterated form of hydrocinnamic acid, for its application in research and development. This

document outlines its commercial availability, key technical specifications, and detailed

protocols for its use in analytical and metabolic studies.

Commercial Suppliers and Technical Data
Hydrocinnamic-2,2-D2 acid (CAS No. 19136-97-1) is a specialized chemical primarily used as

an internal standard in mass spectrometry-based analyses or as a tracer in metabolic research.

The primary commercial supplier identified is LGC Standards, which distributes products from

Toronto Research Chemicals (TRC).

Below is a summary of the available quantitative data for Hydrocinnamic-2,2-D2 acid. Please

note that pricing and real-time availability are subject to change and should be confirmed

directly with the supplier.
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Parameter Value Source

Product Name
Hydrocinnamic-alpha,alpha-d2

Acid
LGC Standards[1][2]

Brand
Toronto Research Chemicals

(TRC)
LGC Standards[1]

CAS Number 19136-97-1 LGC Standards[1][2]

Molecular Formula C₉D₂H₈O₂ LGC Standards[1][2]

Molecular Weight 152.187 LGC Standards[1][2]

Chemical Purity Minimum 98% LGC Standards[2]

Isotopic Purity 98 atom % D LGC Standards[2]

Product Format Neat LGC Standards[3]

Storage Temperature Room Temperature LGC Standards[2]

Unlabelled CAS No. 501-52-0 LGC Standards[1][2]

A comprehensive Certificate of Analysis (CoA), including detailed analytical data from NMR,

MS, and HPLC, is typically provided by the supplier with the product.[4][5][6]

Applications in Research
Deuterium-labeled compounds like Hydrocinnamic-2,2-D2 acid are invaluable tools in several

research areas:

Pharmacokinetic Studies: Deuteration at a metabolically active site can alter the rate of

metabolism, a phenomenon known as the kinetic isotope effect.[7] Specifically, deuteration at

the α-position of phenylpropionic acid has been explored to inhibit β-oxidation, thereby

improving the pharmacokinetic profiles of drug candidates.[8]

Metabolic Tracing: This compound can be used as a tracer to study the metabolic fate of

hydrocinnamic acid and related phenylpropanoids in biological systems.[9][10]
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Quantitative Analysis: It serves as an ideal internal standard for liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) assays. Since

it has nearly identical chemical and physical properties to its non-deuterated counterpart, it

co-elutes and experiences similar ionization effects, allowing for accurate quantification of

the endogenous analyte.[11][12][13][14]

Experimental Protocols
While specific experimental conditions should be optimized for each application, the following

provides a detailed methodology for a common use of Hydrocinnamic-2,2-D2 acid as an

internal standard in LC-MS/MS analysis for the quantification of endogenous hydrocinnamic

acid in a biological matrix (e.g., plasma).

Protocol: Quantification of Hydrocinnamic Acid in
Plasma using Hydrocinnamic-2,2-D2 Acid as an Internal
Standard
1. Materials and Reagents

Hydrocinnamic-2,2-D2 acid (Internal Standard, IS)

Hydrocinnamic acid (Analyte standard)

Blank plasma

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Water (LC-MS grade)

Protein precipitation solvent (e.g., ice-cold acetonitrile with 0.1% formic acid)

2. Preparation of Stock and Working Solutions
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Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve hydrocinnamic acid in

methanol.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Hydrocinnamic-
2,2-D2 acid in methanol.

Working Solutions: Prepare a series of calibration standards by serially diluting the analyte

stock solution with methanol. Prepare a working solution of the internal standard at an

appropriate concentration (e.g., 100 ng/mL) in the protein precipitation solvent.

3. Sample Preparation (Protein Precipitation)

To 50 µL of plasma sample, calibrator, or quality control sample in a microcentrifuge tube,

add 150 µL of the internal standard working solution.

Vortex vigorously for 1 minute to ensure thorough mixing and precipitation of proteins.

Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Example)

LC System: A standard UHPLC system.

Column: A suitable reversed-phase column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A suitable gradient to separate the analyte from matrix components.

Flow Rate: 0.4 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.
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Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source operating in negative ion mode.

MRM Transitions:

Hydrocinnamic acid: Precursor ion (m/z) -> Product ion (m/z)

Hydrocinnamic-2,2-D2 acid: Precursor ion (m/z+2) -> Product ion (m/z+2)

Note: Specific MRM transitions need to be optimized.

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of hydrocinnamic acid in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
Logical Workflow for Quantitative Analysis
The following diagram illustrates the general workflow for using Hydrocinnamic-2,2-D2 acid
as an internal standard in a quantitative LC-MS/MS assay.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Metabolic Stabilization by α-Deuteration

Native Compound Metabolism Deuterated Compound Metabolism
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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